Cas no 84473-82-5 (2-Butyltetrahydro-4,6-dimethyl-2H-pyran-4-ol)
84473-82-5 structure
Product Name:2-Butyltetrahydro-4,6-dimethyl-2H-pyran-4-ol
CAS No:84473-82-5
MF:C11H22O2
MW:186.291183948517
CID:728151
PubChem ID:3019910
Update Time:2025-04-19
2-Butyltetrahydro-4,6-dimethyl-2H-pyran-4-ol Chemical and Physical Properties
Names and Identifiers
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- 2-Butyltetrahydro-4,6-dimethyl-2H-pyran-4-ol
- 2-butyl-4,6-dimethyloxan-4-ol
- DTXSID601004752
- 84473-82-5
- NS00062043
- EINECS 282-937-7
-
- Inchi: 1S/C11H22O2/c1-4-5-6-10-8-11(3,12)7-9(2)13-10/h9-10,12H,4-8H2,1-3H3
- InChI Key: GLZDYSFULFXMRT-UHFFFAOYSA-N
- SMILES: O1C(C)CC(C)(CC1CCCC)O
Computed Properties
- Exact Mass: 186.161979940g/mol
- Monoisotopic Mass: 186.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 29.5Ų
2-Butyltetrahydro-4,6-dimethyl-2H-pyran-4-ol Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
84473-82-5 (2-Butyltetrahydro-4,6-dimethyl-2H-pyran-4-ol) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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